Cas no 1400997-22-9 (2-(3-methyl-4-nitrophenyl)oxirane)

• Product Name: 2-(3-methyl-4-nitrophenyl)oxirane
• CAS No: 1400997-22-9
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 6309405
• PubChem ID: 86671392
• Update Time: 2025-05-21

2-(3-methyl-4-nitrophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-(3-methyl-4-nitrophenyl)oxirane
• EN300-1823796
• 1400997-22-9
• XFUZLUZEDRAUJF-UHFFFAOYSA-N
• SCHEMBL12609542
• (RS)-2-(3-methyl-4-nitrophenyl)oxirane

• Inchi： 1S/C9H9NO3/c1-6-4-7(9-5-13-9)2-3-8(6)10(11)12/h2-4,9H,5H2,1H3
• InChI Key： XFUZLUZEDRAUJF-UHFFFAOYSA-N
• SMILES： O1CC1C1C=CC(=C(C)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 179.058243149g/mol
• Monoisotopic Mass: 179.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.4Ų

Additional information on 2-(3-methyl-4-nitrophenyl)oxirane

2-(3-Methyl-4-Nitrophenyl)Oxirane: A Comprehensive Overview

2-(3-Methyl-4-Nitrophenyl)Oxirane, also known by its CAS No. 1400997-22-9, is a compound of significant interest in the field of organic chemistry. This compound is a member of the epoxide family, characterized by its three-membered cyclic ether structure. The molecule consists of a phenyl ring substituted with a methyl group at the 3-position and a nitro group at the 4-position, connected to an epoxide group via a methylene bridge. The combination of these functional groups makes this compound unique and versatile in terms of reactivity and potential applications.

The synthesis of 2-(3-Methyl-4-Nitrophenyl)Oxirane typically involves the reaction of an appropriate epoxide precursor with a substituted benzene derivative. Recent studies have explored various methods to optimize the synthesis process, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have not only improved the yield but also reduced the reaction time, making the synthesis more efficient and cost-effective.

One of the key features of 2-(3-Methyl-4-Nitrophenyl)Oxirane is its reactivity towards nucleophilic opening reactions. The epoxide ring is highly susceptible to attack by nucleophiles such as hydroxide ions, amines, and thiols. This property has been exploited in various organic transformations, including the preparation of β-amino alcohols and other bioactive molecules. Recent research has highlighted the use of this compound in asymmetric epoxide opening reactions, which are crucial for the synthesis of chiral pharmaceuticals.

The presence of the nitro group at the 4-position of the phenyl ring introduces electron-withdrawing effects, which significantly influence the electronic properties of the molecule. This makes 2-(3-Methyl-4-Nitrophenyl)Oxirane a valuable substrate for studying regioselective and stereoselective reactions. For instance, recent studies have demonstrated its utility in directing electrophilic substitutions to specific positions on the aromatic ring, leading to highly functionalized products.

Another area where 2-(3-Methyl-4-Nitrophenyl)Oxirane has shown promise is in polymer chemistry. The epoxide group can undergo ring-opening polymerization under specific conditions, leading to polymers with tailored properties. Researchers have investigated the use of this compound in developing biodegradable polymers for applications in drug delivery systems and biomedical engineering.

In terms of biological activity, preliminary studies suggest that 2-(3-Methyl-4-Nitrophenyl)Oxirane exhibits moderate anti-inflammatory and antioxidant properties. These findings have sparked interest in exploring its potential as a lead compound for drug development. However, further research is required to fully understand its pharmacokinetics and toxicity profile.

From an environmental perspective, understanding the degradation pathways of 2-(3-Methyl-4-Nitrophenyl)Oxirane is crucial for assessing its environmental impact. Recent studies have focused on photodegradation and microbial degradation mechanisms, providing insights into how this compound behaves in natural ecosystems.

In conclusion, 2-(3-Methyl-4-Nitrophenyl)Oxirane (CAS No. 1400997-22-9) is a versatile compound with diverse applications in organic synthesis, polymer chemistry, and drug discovery. Its unique combination of functional groups makes it a valuable tool for researchers seeking to develop novel chemical transformations and materials. As ongoing research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in various fields of chemistry.